molecular formula C18H15NO3 B8802535 4-[(2-Methylquinolin-4-yl)methoxy]benzoic acid

4-[(2-Methylquinolin-4-yl)methoxy]benzoic acid

Cat. No.: B8802535
M. Wt: 293.3 g/mol
InChI Key: HZDDOASQIVIDKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(2-Methylquinolin-4-yl)methoxy]benzoic acid is a useful research compound. Its molecular formula is C18H15NO3 and its molecular weight is 293.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H15NO3

Molecular Weight

293.3 g/mol

IUPAC Name

4-[(2-methylquinolin-4-yl)methoxy]benzoic acid

InChI

InChI=1S/C18H15NO3/c1-12-10-14(16-4-2-3-5-17(16)19-12)11-22-15-8-6-13(7-9-15)18(20)21/h2-10H,11H2,1H3,(H,20,21)

InChI Key

HZDDOASQIVIDKZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=CC=CC=C2C(=C1)COC3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.3 ml (18.6 mmol) of an 8N aqueous solution of sodium hydroxide and 5 ml of water are added to a solution of 3.6 g (9.3 mmol) of benzyl 4-(2-methylquinolin-4-ylmethoxy)benzoate diluted in 20 ml of tetrahydrofuran and 30 ml of methanol. The reaction medium is stirred at ambient temperature for 48 h then 1 ml of an 8N aqueous solution of sodium hydroxide is added and the mixture is heated at 70° C. for 5 h. After evaporation of the tetrahydrofuran, water and a 1N aqueous solution of acetic acid are added. The suspension is stirred overnight at ambient temperature then filtered. The solid obtained is dried under vacuum at 40° C. for 6 h. 2.2 g (81%) of 4-(2-methylquinolin-4-ylmethoxy)benzoic acid are obtained in the form of a white solid.
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aqueous solution
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5 mL
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benzyl 4-(2-methylquinolin-4-ylmethoxy)benzoate
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3.6 g
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aqueous solution
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30 mL
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